Cas no 187658-98-6 (Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate)

Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate structure
187658-98-6 structure
Product Name:Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate
CAS No:187658-98-6
MF:C11H19NO3
MW:213.273463487625
CID:2119312
Update Time:2023-08-04

Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl methyl(E)-2-oxopent-3-enylcarbamate
    • 1-[Methyl(tert-butyloxycarbonyl)amino]-3-pentene-2-one
    • Tert-butyl methyl(E)-2-oxopent-3-enylcarbamate
    • Inchi: 1S/C11H19NO3/c1-6-7-9(13)8-12(5)10(14)15-11(2,3)4/h6-7H,8H2,1-5H3/b7-6+
    • InChI Key: ZTHGJLKWTDATOY-VOTSOKGWSA-N
    • SMILES: O(C(N(C)CC(/C=C/C)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 264
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.6
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